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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of N-
Methylmescaline hydrochloride in various solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development,

offering critical data and methodologies for the effective handling and formulation of this

compound.

Quantitative Solubility Data
The solubility of a compound is a critical physicochemical property that influences its

bioavailability, formulation, and potential therapeutic applications. The following table

summarizes the available quantitative solubility data for N-Methylmescaline hydrochloride in

several common laboratory solvents. It is important to note that the precise experimental

conditions, such as temperature, were not specified in the source literature for all data points.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility
(mg/mL)

Temperature
(°C)

Dimethylformami

de (DMF)
C₃H₇NO 73.09 0.5[1] Not Specified

Dimethyl

sulfoxide

(DMSO)

C₂H₆OS 78.13 3[1] Not Specified

Ethanol C₂H₅OH 46.07 10[1] Not Specified

Phosphate-

Buffered Saline

(PBS, pH 7.2)

- - 3[1] Not Specified

Experimental Protocols for Solubility Determination
Accurate and reproducible solubility data is essential for any research or development

endeavor. The following sections outline detailed experimental protocols for the qualitative and

quantitative determination of N-Methylmescaline hydrochloride solubility. These protocols

are based on established methodologies for amine salts and can be adapted to specific

laboratory requirements.

Qualitative Solubility Determination
A preliminary qualitative assessment of solubility in various solvents is a crucial first step to

guide further quantitative analysis and formulation development.

Objective: To visually assess the solubility of N-Methylmescaline hydrochloride in a range of

solvents.

Materials:

N-Methylmescaline hydrochloride

Selection of solvents (e.g., water, ethanol, methanol, chloroform, acetone, ethyl acetate)

Small test tubes or vials
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Vortex mixer

Spatula

Procedure:

Add approximately 1-2 mg of N-Methylmescaline hydrochloride to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds.

Visually inspect the solution for the presence of undissolved solid particles.

Record the observation as "soluble," "partially soluble," or "insoluble."

Repeat the procedure for each solvent to be tested.

Quantitative Solubility Determination by the Equilibrium
Shake-Flask Method
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound.

Objective: To determine the quantitative solubility of N-Methylmescaline hydrochloride in a

specific solvent at a controlled temperature.

Materials:

N-Methylmescaline hydrochloride

Chosen solvent of interest

Shaking incubator or water bath with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)
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Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for analysis

Procedure:

Add an excess amount of N-Methylmescaline hydrochloride to a known volume of the

solvent in a sealed container (e.g., a screw-cap vial). The excess solid is crucial to ensure

that a saturated solution is achieved.

Place the sealed container in a shaking incubator set to a constant temperature (e.g., 25 °C

or 37 °C).

Agitate the mixture for a sufficient period to allow for equilibrium to be reached (typically 24-

48 hours). A preliminary time-course study can be conducted to determine the optimal

equilibration time.

After equilibration, allow the suspension to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved solid

particles. This step is critical to prevent overestimation of the solubility.

Accurately dilute the filtered saturated solution with the solvent to a concentration within the

linear range of the analytical method.

Analyze the concentration of N-Methylmescaline hydrochloride in the diluted solution

using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

Calculate the solubility of N-Methylmescaline hydrochloride in the solvent, taking into

account the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Analytical Method for Quantification
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A validated analytical method is essential for the accurate quantification of N-Methylmescaline
hydrochloride in the solubility experiments. While a specific validated method for N-
Methylmescaline hydrochloride was not found in the reviewed literature, a method for the

closely related compound, mescaline, can be adapted. A liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method has been developed for the quantification of mescaline and

its metabolites in human plasma, demonstrating high sensitivity and specificity[2].

Adapted HPLC-UV Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an

organic modifier (e.g., acetonitrile or methanol). The exact ratio should be optimized to

achieve good peak shape and retention time.

Flow Rate: 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detection at a wavelength corresponding to the maximum absorbance of N-
Methylmescaline hydrochloride (to be determined by UV-Vis spectrophotometry).

Quantification: A calibration curve should be prepared using standard solutions of N-
Methylmescaline hydrochloride of known concentrations.

Visualizations
Serotonin 5-HT2A Receptor Signaling Pathway
N-Methylmescaline is known to be a modulator of serotonin receptors. The following diagram

illustrates a simplified signaling pathway of the 5-HT2A receptor, a key target for many

psychedelic compounds.
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Caption: Serotonin 5-HT2A Receptor Signaling Cascade.
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Experimental Workflow for Solubility Determination
The following diagram outlines the logical steps involved in the experimental determination of a

compound's solubility.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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